Cas no 80689-37-8 (2,4,6-Trimethyl-benzothiazole)

• Product Name: 2,4,6-Trimethyl-benzothiazole
• CAS No: 80689-37-8
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• MDL: MFCD07082698
• CID: 707776
• PubChem ID: 20756485
• Update Time: 2025-04-19

2,4,6-Trimethyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2,4,6-trimethyl-
• Benzothiazole, 2,4,6-trimethyl- (9CI)
• SCHEMBL10272977
• EN300-333501
• AKOS006286036
• 2,4,6-Trimethylbenzo[d]thiazole
• 2,4,6-trimethyl-1,3-benzothiazole
• 80689-37-8
• 2,4,6-Trimethyl-benzothiazole

• MDL： MFCD07082698
• Inchi： 1S/C10H11NS/c1-6-4-7(2)10-9(5-6)12-8(3)11-10/h4-5H,1-3H3
• InChI Key： YOADQNKYRAUMLQ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C=C(C)C=C2C

Computed Properties

• Exact Mass: 177.061
• Monoisotopic Mass: 177.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles